Cas no 1694801-55-2 (2-methoxy-6-azaspiro3.4octane)
2-methoxy-6-azaspiro3.4octane Chemical and Physical Properties
Names and Identifiers
-
- 6-Azaspiro[3.4]octane, 2-methoxy-
- EN300-2931857
- 2-methoxy-6-azaspiro[3.4]octane
- 1694801-55-2
- 2-methoxy-6-azaspiro3.4octane
-
- MDL: MFCD30336223
- Inchi: 1S/C8H15NO/c1-10-7-4-8(5-7)2-3-9-6-8/h7,9H,2-6H2,1H3
- InChI Key: DOHIGAHYHFIRFN-UHFFFAOYSA-N
- SMILES: O(C)C1CC2(CNCC2)C1
Computed Properties
- Exact Mass: 141.115364102g/mol
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.01±0.1 g/cm3(Predicted)
- Boiling Point: 203.5±33.0 °C(Predicted)
- pka: 10.95±0.40(Predicted)
2-methoxy-6-azaspiro3.4octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2931857-0.05g |
2-methoxy-6-azaspiro[3.4]octane |
1694801-55-2 | 95.0% | 0.05g |
$576.0 | 2025-03-19 | |
| Enamine | EN300-2931857-0.1g |
2-methoxy-6-azaspiro[3.4]octane |
1694801-55-2 | 95.0% | 0.1g |
$604.0 | 2025-03-19 | |
| Enamine | EN300-2931857-0.25g |
2-methoxy-6-azaspiro[3.4]octane |
1694801-55-2 | 95.0% | 0.25g |
$631.0 | 2025-03-19 | |
| Enamine | EN300-2931857-0.5g |
2-methoxy-6-azaspiro[3.4]octane |
1694801-55-2 | 95.0% | 0.5g |
$658.0 | 2025-03-19 | |
| Enamine | EN300-2931857-1.0g |
2-methoxy-6-azaspiro[3.4]octane |
1694801-55-2 | 95.0% | 1.0g |
$686.0 | 2025-03-19 | |
| Enamine | EN300-2931857-2.5g |
2-methoxy-6-azaspiro[3.4]octane |
1694801-55-2 | 95.0% | 2.5g |
$1319.0 | 2025-03-19 | |
| Enamine | EN300-2931857-5.0g |
2-methoxy-6-azaspiro[3.4]octane |
1694801-55-2 | 95.0% | 5.0g |
$2373.0 | 2025-03-19 | |
| Enamine | EN300-2931857-10.0g |
2-methoxy-6-azaspiro[3.4]octane |
1694801-55-2 | 95.0% | 10.0g |
$4482.0 | 2025-03-19 | |
| Enamine | EN300-2931857-1g |
2-methoxy-6-azaspiro[3.4]octane |
1694801-55-2 | 1g |
$686.0 | 2023-09-06 | ||
| Enamine | EN300-2931857-5g |
2-methoxy-6-azaspiro[3.4]octane |
1694801-55-2 | 5g |
$2373.0 | 2023-09-06 |
2-methoxy-6-azaspiro3.4octane Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 2-methoxy-6-azaspiro3.4octane
2-Methoxy-6-azaspiro[3.4]octane (CAS No. 1694801-55-2): A Versatile Spirocyclic Building Block for Drug Discovery
2-Methoxy-6-azaspiro[3.4]octane (CAS No. 1694801-55-2) is an emerging spirocyclic compound that has gained significant attention in pharmaceutical research and medicinal chemistry. This unique aza-spiro scaffold combines the structural features of both oxygen-containing and nitrogen-containing heterocycles, making it a valuable building block for drug design.
The spiro[3.4]octane core of this compound provides exceptional three-dimensional complexity, which is highly sought after in modern drug discovery to address challenges like target selectivity and metabolic stability. The presence of both methoxy group and aza functionality offers multiple sites for further chemical modifications, enabling the creation of diverse molecular architectures.
Recent studies highlight the importance of spirocyclic compounds in CNS drug development, particularly for neurological disorders that represent one of the hottest research areas in 2024. The 2-methoxy-6-azaspiro[3.4]octane structure shows promise in modulating various neurotransmitter systems, with potential applications in developing novel therapies for conditions that currently lack effective treatments.
From a synthetic chemistry perspective, 1694801-55-2 serves as an excellent intermediate for constructing more complex molecules. Its spirocyclic framework can enhance the pharmacokinetic properties of drug candidates, improving their absorption, distribution, and metabolic stability - key factors that pharmaceutical companies are actively optimizing in their drug discovery pipelines.
The growing interest in three-dimensional fragment-based drug discovery has further elevated the importance of compounds like 2-methoxy-6-azaspiro[3.4]octane. Compared to traditional flat aromatic systems, these sp3-rich scaffolds offer better opportunities for achieving selective target engagement while maintaining favorable drug-like properties.
In the context of current pharmaceutical trends, this compound aligns well with the industry's focus on undruggable targets and protein-protein interaction modulators. The aza-spiro structure of 1694801-55-2 may provide the necessary three-dimensionality to address these challenging biological targets that conventional molecules cannot effectively modulate.
From a commercial availability standpoint, 2-methoxy-6-azaspiro[3.4]octane is becoming increasingly accessible through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. The compound's purity and stereochemical integrity are crucial parameters that suppliers must guarantee, as these factors directly impact its utility in medicinal chemistry programs.
Researchers exploring new synthetic methodologies for spirocyclic systems often utilize CAS 1694801-55-2 as a model substrate to develop more efficient routes to these architecturally complex molecules. The compound's relative stability and well-defined reactivity make it ideal for methodological studies in organic synthesis.
The future applications of 2-methoxy-6-azaspiro[3.4]octane may extend beyond traditional small molecule drugs. There's growing interest in exploring such three-dimensional scaffolds for the development of proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies, which represent one of the most exciting frontiers in drug discovery today.
As the pharmaceutical industry continues to prioritize novel chemical space exploration, compounds like 2-methoxy-6-azaspiro[3.4]octane (CAS No. 1694801-55-2) will likely play increasingly important roles in addressing unmet medical needs through innovative molecular design approaches.
1694801-55-2 (2-methoxy-6-azaspiro3.4octane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)